Cas no 2228431-67-0 (1-(4-bromo-3,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-bromo-3,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228431-67-0
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 5842340
• PubChem ID: 165653016
• Update Time: 2025-05-25

1-(4-bromo-3,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid
• 2228431-67-0
• EN300-1923929
• 1-[(4-bromo-3,5-dimethylphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H15BrO2/c1-8-5-10(6-9(2)11(8)14)7-13(3-4-13)12(15)16/h5-6H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key： YMIPKXYDUATKAI-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-bromo-3,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(4-bromo-3,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228431-67-0)

1-(4-bromo-3,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228431-67-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of a bromo-substituted aromatic ring and a cyclopropane moiety makes this molecule of particular interest for its synthetic utility and pharmacological relevance.

The chemical structure of 1-(4-bromo-3,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid consists of a cyclopropane ring attached to a carboxylic acid group, with a phenyl ring substituted at positions 4, 3, and 5 by bromine and methyl groups. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel bioactive compounds. The bromo-substituted phenyl ring is particularly noteworthy, as bromine is a common pharmacophore that enhances binding affinity to biological targets.

In recent years, there has been growing interest in cyclopropanecarboxylic acids due to their ability to modulate various biological pathways. The cyclopropane ring itself is known to introduce conformational constraints into molecules, which can improve binding specificity. Additionally, the carboxylic acid group provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacological properties. This compound has been explored in the context of drug discovery, particularly for its potential as an intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of 1-(4-bromo-3,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid is its versatility in synthetic chemistry. The bromo-substituted phenyl ring can undergo various reactions such as cross-coupling reactions, allowing for the introduction of additional functional groups at specific positions. This flexibility makes it a valuable building block for the development of novel therapeutic agents. Furthermore, the presence of both methyl and bromine substituents on the aromatic ring can influence electronic distribution, affecting reactivity and binding interactions.

Recent studies have highlighted the potential of this compound in the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, modifications based on the cyclopropane moiety have shown promise in disrupting protein-protein interactions, which are critical in many disease pathways. The carboxylic acid group can also be utilized to form amide or ester linkages, further expanding its utility in medicinal chemistry. These attributes make 1-(4-bromo-3,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid a promising candidate for further exploration in drug discovery programs.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. The introduction of the bromo-substituent onto the phenyl ring typically requires halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent functionalization of the cyclopropane ring with a carboxylic acid group often employs carboxylation reactions or oxidation processes. These synthetic strategies underscore the compound's importance as a scaffold for developing more complex molecules with tailored biological activities.

In conclusion, 1-(4-bromo-3,5-dimethylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228431-67-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its combination of a bromo-substituted phenyl ring, a cyclopropane moiety, and a carboxylic acid group positions it as a valuable intermediate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and synthesis of novel therapeutic agents.